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For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block in Modern
Chemistry
4-(Methoxycarbonylamino)phenylboronic acid is a specialized organic compound that holds

significant promise as a versatile building block in synthetic chemistry. Its unique structure,

featuring both a boronic acid moiety and a methoxycarbonylamino group, makes it a valuable

reagent for the construction of complex molecules, particularly in the fields of medicinal

chemistry and materials science. The boronic acid group is a cornerstone for palladium-

catalyzed cross-coupling reactions, enabling the formation of carbon-carbon and carbon-

heteroatom bonds, while the methoxycarbonylamino group offers a site for further

functionalization or can influence the electronic properties and bioavailability of the final

compound.

This guide provides an in-depth look at the core technical aspects of 4-
(Methoxycarbonylamino)phenylboronic acid, including its chemical identifiers,

physicochemical properties, a proposed synthetic route, and its potential applications in

research and development. It is crucial to distinguish this compound from the structurally
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similar and more extensively documented 4-Methoxycarbonylphenylboronic acid (CAS 99768-

12-4), which lacks the amino linker. While both are valuable in Suzuki-Miyaura couplings, the

presence of the carbamate functionality in the target compound of this guide imparts distinct

chemical properties and potential for diverse applications.[1][2]

Compound Identification and Properties
Clear identification of a chemical entity is paramount for reproducible scientific research. The

primary identifiers and physicochemical properties of 4-
(Methoxycarbonylamino)phenylboronic acid are summarized below.

Identifier Value Source

CAS Number 850567-96-3 [3]

IUPAC Name

[4-

(methoxycarbonylamino)pheny

l]boronic acid

[4]

Molecular Formula C8H10BNO4 [5]

Molecular Weight 194.98 g/mol PubChem

Appearance White to off-white powder Generic Supplier Data

Solubility Soluble in methanol Generic Supplier Data

For the purpose of clarity, a comparison with its analogue, 4-Methoxycarbonylphenylboronic

acid, is provided.
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Identifier
4-
(Methoxycarbonylamino)p
henylboronic acid

4-
Methoxycarbonylphenylbo
ronic acid

CAS Number 850567-96-3[3] 99768-12-4[6]

Molecular Formula C8H10BNO4[5] C8H9BO4[6]

Molecular Weight 194.98 g/mol 179.97 g/mol [6]

Key Functional Groups
Boronic acid, Carbamate

(amino-ester)
Boronic acid, Ester

Synthesis of 4-
(Methoxycarbonylamino)phenylboronic Acid: A
Proposed Route
While specific, peer-reviewed synthetic procedures for 4-
(Methoxycarbonylamino)phenylboronic acid are not extensively published, a plausible and

efficient synthetic route can be proposed based on established organic chemistry

transformations and analogous preparations. A potential pathway involves the protection of 4-

aminophenylboronic acid with methyl chloroformate.

Proposed Synthetic Workflow
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Caption: Proposed synthetic workflow for 4-(Methoxycarbonylamino)phenylboronic acid.

Step-by-Step Experimental Protocol (Proposed)
Dissolution: Dissolve 4-aminophenylboronic acid in a suitable solvent system, such as a

mixture of dioxane and water.
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Basification: Add a mild inorganic base, like sodium bicarbonate, to the solution to act as an

acid scavenger.

Acylation: Cool the mixture in an ice bath to 0°C. Slowly add methyl chloroformate dropwise

while maintaining the temperature.

Reaction: Allow the reaction mixture to warm to room temperature and stir for several hours

until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

Workup: Upon completion, acidify the mixture with a dilute acid (e.g., 1M HCl) to precipitate

the product.

Isolation and Purification: Collect the crude product by filtration. Purify the solid by

recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product,

4-(Methoxycarbonylamino)phenylboronic acid.

This proposed synthesis is a standard Schotten-Baumann reaction for the formation of a

carbamate from an amine and a chloroformate, a robust and high-yielding reaction.

Reactivity and Applications in Drug Development
The utility of 4-(Methoxycarbonylamino)phenylboronic acid in research and drug

development is primarily centered around its participation in cross-coupling reactions.

Suzuki-Miyaura Cross-Coupling Reactions
The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds, and

phenylboronic acids are key substrates in this reaction.[1][2] 4-
(Methoxycarbonylamino)phenylboronic acid can be effectively coupled with a variety of aryl,

heteroaryl, or vinyl halides and triflates in the presence of a palladium catalyst and a base. This

reaction is instrumental in the synthesis of biaryl and substituted aromatic structures, which are

common motifs in pharmaceutically active compounds.[1] The methoxycarbonylamino group

can serve to modulate the electronic properties of the aromatic ring, potentially influencing the

reaction's efficiency and the biological activity of the resulting molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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